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Compound of Interest

Compound Name: Adamantane-d16

Cat. No.: B121117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for Adamantane-d16. The majority of available safety data is for the non-

deuterated parent compound, Adamantane. Due to the nature of isotopic substitution, the

chemical and toxicological properties of Adamantane-d16 are expected to be nearly identical

to those of Adamantane. However, this guide should be used as a supplementary resource to a

formal risk assessment conducted by qualified personnel.

Introduction
Adamantane-d16 is a deuterated form of Adamantane, a rigid, cage-like hydrocarbon.[1] Its

unique structure imparts high thermal stability and lipophilicity.[2] In pharmaceutical research,

deuterated compounds like Adamantane-d16 are valuable tools in metabolic studies,

mechanistic investigations, and as internal standards in analytical methods.[3] Understanding

the safety and handling of this compound is paramount to ensure the well-being of laboratory

personnel and the integrity of experimental outcomes.

Hazard Identification and Classification
Adamantane is generally considered to have low acute toxicity. However, as with any chemical,

it is essential to handle it with appropriate care.

GHS Hazard Statements:
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H402: Harmful to aquatic life.

H413: May cause long-lasting harmful effects to aquatic life.

Precautionary Statements:

P273: Avoid release to the environment.

P501: Dispose of contents/container to an approved waste disposal plant.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Adamantane. The

properties of Adamantane-d16 are expected to be very similar, with a slight increase in

molecular weight.

Property Value Reference

Molecular Formula C₁₀D₁₆

Molecular Weight 152.33 g/mol

Appearance
White to off-white crystalline

solid/powder

Odor Camphor-like

Melting Point 209-212 °C (sublimes)

Boiling Point Sublimes

Density 1.07 g/cm³

Solubility in Water Insoluble

Solubility in Organic Solvents
Readily soluble in nonpolar

organic solvents

log Pow (Octanol/Water

Partition Coefficient)
4.24 at 25 °C
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Toxicological Information
The toxicological data for Adamantane indicates low acute toxicity.

Endpoint Value Species Reference

LD50 (Oral) > 10,000 mg/kg Rat

Skin

Corrosion/Irritation

Not classified as a

skin irritant

Serious Eye

Damage/Irritation

Causes serious eye

irritation (slight

irritation in rabbits)

Carcinogenicity

Not classified as a

carcinogen by IARC,

OSHA, NTP, or

ACGIH

Experimental Protocols
While specific safety assessment protocols for Adamantane-d16 are not available, the

following general methodologies are standard for assessing the safety of solid chemical

compounds in a research setting.

Protocol 1: Determination of Acute Oral Toxicity (LD50)

Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

Test System: Typically, Sprague-Dawley rats are used, with an equal number of males and

females.

Procedure:

Animals are fasted overnight prior to dosing.

The test substance is administered by gavage in a suitable vehicle.
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A range of doses is administered to different groups of animals.

Animals are observed for signs of toxicity and mortality for a period of 14 days.

A full necropsy is performed on all animals.

Data Analysis: The LD50 is calculated using appropriate statistical methods, such as the

probit method.

Protocol 2: Assessment of Skin Irritation

Objective: To determine the potential of a substance to cause skin irritation.

Test System: Albino rabbits are typically used.

Procedure:

A small area of the animal's back is clipped free of fur.

A measured amount of the test substance is applied to the skin and covered with a gauze

patch.

The patch is removed after a set period (e.g., 4 hours).

The skin is observed for signs of erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours).

Data Analysis: The severity of the skin reaction is scored, and the substance is classified

based on the scoring criteria.

Exposure Controls and Personal Protection
To minimize exposure to Adamantane-d16, the following controls should be implemented.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b121117?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Recommendation Reference

Engineering Controls

Work in a well-ventilated area.

A laboratory fume hood or

other local exhaust ventilation

is recommended, especially

when handling powders to

avoid dust generation.

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.

Skin Protection

Wear impervious gloves (e.g.,

nitrile rubber with a thickness

>0.11 mm). A lab coat or other

protective clothing should be

worn.

Respiratory Protection

If dust is generated and

exposure limits may be

exceeded, use a NIOSH-

approved particulate respirator

(e.g., N95).

Hygiene Measures

Wash hands thoroughly after

handling. Do not eat, drink, or

smoke in work areas. Remove

contaminated clothing before

entering eating areas.

Handling and Storage
Handling: Avoid inhalation of dust. Prevent contact with skin and eyes. Take precautionary

measures against static discharge.

Storage: Keep container tightly closed in a dry and well-ventilated place. Store at room

temperature. Incompatible with strong oxidizing agents.
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Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (PPE) as described in Section 6.0. Avoid breathing dust.

Environmental Precautions: Prevent the product from entering drains, water courses, or the

ground.

Containment and Cleanup:

For dry spills, sweep up or vacuum the material and place it into a suitable, labeled

container for disposal. Avoid generating dust.

Clean the affected area thoroughly.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations. Do not mix

with other waste. Handle uncleaned containers as you would the product itself.

Visualizations
Chemical Handling Workflow
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Figure 1: General Workflow for Handling Adamantane-d16
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Figure 1: General Workflow for Handling Adamantane-d16
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Hazard-Precaution Relationship

Figure 2: Logical Relationship of Hazards and Precautions
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Figure 2: Logical Relationship of Hazards and Precautions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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